Cas no 2228482-99-1 (tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2228482-99-1
• MF: C₁₄H₂₀BrN₃O₂
• MW: 342.231502532959
• CID: 6190997
• PubChem ID: 165691413
• Update Time: 2025-06-23

tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate
• EN300-1889863
• 2228482-99-1

• Inchi： 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-8-7-16-9-11(18)12-10(15)5-4-6-17-12/h4-6,11,16H,7-9H2,1-3H3
• InChI Key： QVVCSLZOPAVUIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.07389g/mol
• Monoisotopic Mass: 341.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate

Introduction to tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228482-99-1)

tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate, a compound with the CAS number 2228482-99-1, is a versatile intermediate in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a bromopyridine moiety. These structural elements contribute to its potential utility in the development of novel therapeutic agents.

The synthesis of tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate typically involves multi-step reactions, including the formation of the piperazine ring and the introduction of the bromopyridine substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it increasingly accessible for research and development purposes.

In the context of medicinal chemistry, tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate has garnered significant attention due to its potential as a building block for the synthesis of bioactive molecules. The piperazine ring is a common structural motif found in many pharmacologically active compounds, including antipsychotics, antidepressants, and antiviral agents. The bromopyridine substituent, on the other hand, can serve as a versatile handle for further functionalization, allowing for the exploration of a wide range of biological activities.

Recent studies have highlighted the importance of tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate in the development of novel therapeutics. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are emerging as important targets for drug discovery. The ability to modulate these interactions with high specificity and potency is crucial for developing effective treatments for various diseases.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University demonstrated that derivatives of tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate exhibit promising antiviral activity against several RNA viruses, including influenza and Zika virus. The bromopyridine moiety was found to play a crucial role in enhancing the antiviral efficacy by interacting with specific viral proteins. This finding opens up new avenues for the design and development of broad-spectrum antiviral agents.

Beyond its applications in drug discovery, tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate has also been explored for its potential in chemical biology research. Its ability to serve as a scaffold for the synthesis of small molecules that can probe cellular processes and pathways makes it an invaluable tool for understanding complex biological systems. For example, researchers at Stanford University have used this compound to develop chemical probes that can selectively label and visualize specific proteins within living cells.

The versatility of tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate extends to its use in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for the rapid generation of diverse libraries of compounds, which can be screened against various biological targets to identify hits with desired activities. This approach has been successfully employed by pharmaceutical companies to accelerate the drug discovery process and reduce time-to-market for new therapeutic agents.

In conclusion, tert-butyl 2-(3-bromopyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228482-99-1) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse biological activities. Ongoing research continues to uncover new opportunities for its use in drug discovery and chemical biology, underscoring its importance in advancing our understanding and treatment of various diseases.